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Compound of Interest

Compound Name: Simazine

Cat. No.: B1681756 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical measurements are paramount. Certified Reference Materials (CRMs) serve as the

cornerstone of quality assurance in analytical chemistry, ensuring the validity of results for

compounds like simazine, a widely used herbicide. This guide provides an objective

comparison of available simazine CRMs, supported by experimental data from proficiency

testing schemes, to aid in the selection of the most suitable reference materials for your

analytical needs.

Understanding the Importance of Certified
Reference Materials
Certified Reference Materials are highly characterized materials with a known concentration

and uncertainty for one or more analytes. They are indispensable for:

Method Validation: Establishing the performance characteristics of an analytical method,

including accuracy, precision, linearity, and limits of detection and quantification.

Instrument Calibration: Ensuring the accuracy of instrument response.

Quality Control: Monitoring the ongoing performance of analytical methods and laboratory

processes.

The use of CRMs produced by accredited bodies, adhering to standards such as ISO 17034,

provides confidence in the traceability and international comparability of analytical results.
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Comparison of Commercially Available Simazine
CRMs
Several reputable suppliers offer certified reference materials for simazine. While direct

comparative studies evaluating the performance of these CRMs are not readily available in

published literature, valuable insights can be gleaned from the results of international

proficiency testing (PT) schemes. In these schemes, participating laboratories analyze a

common sample, and their results are compared against a reference value. The performance

of laboratories, often reflected by z-scores, can be influenced by the quality of the CRM used.

Below is a summary of simazine CRMs from prominent suppliers, often utilized in such

proficiency tests.
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Supplier
Product
Name/Number
(Example)

Format
Certified
Value/Concent
ration

Key Features

Sigma-Aldrich
TraceCERT®

Simazine

Neat (crystalline

powder) or

solution

Purity: typically

≥99.5%

Produced under

ISO/IEC 17025

and ISO 17034.

Comes with a

comprehensive

Certificate of

Analysis.

SPEX CertiPrep
Simazine

Standard

Solution in

Methanol
100 µg/mL

ISO 9001

registered and

ISO/IEC 17025

and ISO 17034

accredited.

AccuStandard
Simazine

Standard

Neat or in

solution
Varies

Accredited by

ANAB to

ISO/IEC 17025 &

ISO 17034.

LGC Standards

Dr.

Ehrenstorfer™

Simazine

Neat or in

solution
High purity

A leading

provider of

reference

materials and

proficiency

testing schemes.

Note: This table is a representative summary. Researchers should always consult the specific

Certificate of Analysis for the exact certified value, uncertainty, and storage conditions of a

particular CRM lot.

Insights from Proficiency Testing Schemes
Proficiency testing schemes for the analysis of pesticides in matrices like water and soil provide

a valuable, albeit indirect, means of evaluating the performance of different CRMs in a real-
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world setting. Organizations such as the European Union Reference Laboratories (EURL), LGC

Standards, and IFA-Tulln (in cooperation with the Environment Agency Austria) regularly

conduct such schemes that include simazine as a target analyte.

The final reports of these PT schemes often detail the analytical methods used by participating

laboratories and, in some cases, the commercial sources of their calibration standards. By

examining the performance of laboratories that achieve satisfactory z-scores (typically between

-2 and +2), it is possible to infer the reliability of the CRMs they employed. While these reports

do not explicitly endorse any single CRM provider, consistent and accurate results from

multiple laboratories using a particular brand of CRM can be an indicator of its quality.

Experimental Protocols for Simazine Analysis
The accurate determination of simazine relies on robust analytical methodologies. The choice

of method often depends on the sample matrix, the required limit of quantification, and the

available instrumentation. Below are detailed protocols for common techniques used in the

analysis of simazine.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a widely used technique for the analysis of semi-volatile organic compounds like

simazine.

Sample Preparation (Water):

Solid-Phase Extraction (SPE): Pass a known volume of the water sample (e.g., 500 mL)

through a C18 SPE cartridge.

Elution: Elute the trapped simazine from the cartridge using a suitable organic solvent,

such as ethyl acetate or a mixture of dichloromethane and methanol.

Concentration: Concentrate the eluate to a small volume (e.g., 1 mL) under a gentle

stream of nitrogen.

Internal Standard: Add an appropriate internal standard (e.g., atrazine-d5) prior to

analysis.
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Sample Preparation (Soil):

Extraction: Extract a known weight of the soil sample (e.g., 10 g) with an organic solvent

like methanol or acetonitrile using techniques such as sonication or accelerated solvent

extraction (ASE).

Clean-up: Perform a clean-up step using SPE or dispersive solid-phase extraction (dSPE)

to remove interfering matrix components.

Concentration and Internal Standard Addition: As with water samples.

GC-MS Conditions:

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injection: Splitless injection mode.

Oven Temperature Program: A programmed temperature ramp to ensure good separation

of analytes.

Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected

ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS has become the method of choice for the analysis of many pesticides, including

simazine, due to its high sensitivity and specificity, often requiring minimal sample clean-up.

Sample Preparation (Water):

Direct Injection: For cleaner water samples, direct injection after filtration may be possible.

SPE: For trace-level analysis or complex matrices, an SPE step similar to that for GC-MS

can be employed.

Sample Preparation (Soil):
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Extraction: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method

is commonly used. This involves extraction with acetonitrile followed by a salting-out step.

dSPE Clean-up: A portion of the acetonitrile extract is cleaned up by adding a mixture of

sorbents (e.g., PSA, C18, GCB) to remove matrix interferences.

LC-MS/MS Conditions:

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

both often containing a small amount of an additive like formic acid or ammonium formate

to improve ionization.

Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for triazine

herbicides.

Mass Spectrometer: Operated in multiple reaction monitoring (MRM) mode for high

selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for

simazine and its internal standard.

Workflow and Pathway Visualizations
To further clarify the processes involved in the evaluation and use of certified reference

materials, the following diagrams have been generated.
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Caption: Workflow for the production and use of a Certified Reference Material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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